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Compound of Interest

Compound Name: Fmoc-Nhser(Tbu)-OH

Cat. No.: B8081897

CAS Number: 71989-33-8
Synonyms: Fmoc-L-Ser(tBu)-OH, N-Fmoc-O-t-butyl-L-serine

This document provides an in-depth technical overview of N-alpha-Fmoc-O-tert-butyl-L-serine,
a critical amino acid derivative for researchers, chemists, and professionals involved in peptide
synthesis and drug development. It serves as an essential building block in the assembly of
peptides and peptide-based therapeutics.[1][2][3]

Physicochemical Properties

N-alpha-Fmoc-O-tert-butyl-L-serine is a white to light yellow crystalline powder.[4] Its key
properties are summarized below, providing essential data for experimental design and
execution.
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Property Value Source
CAS Number 71989-33-8 [11[2]
Molecular Formula C22H25NOs [1][2]
Molecular Weight 383.4 g/mol [11[2]
Appearance White powder [1]
Melting Point 125 -140 °C [1]
Purity > 99.5% (Chiral HPLC) [1]
Optical Rotation [a]D*% = +25 £3° (=1 n [1]
EtOAc)

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone.[4]

Store refrigerated (0 - 8°C) and
Storage ) [1][5]
desiccated.

Core Applications and Orthogonal Protection
Strategy

The primary application of Fmoc-Ser(tBu)-OH is as a protected amino acid building block in
Solid-Phase Peptide Synthesis (SPPS).[1][2] Its structure is designed around an orthogonal
protection scheme, which is fundamental to the success of modern Fmoc-based peptide
synthesis.[6][7]

e N-alpha-Fmoc Group: The fluorenylmethyloxycarbonyl (Fmoc) group protects the alpha-
amino terminus. It is base-labile and is typically removed using a solution of piperidine in a
polar aprotic solvent like dimethylformamide (DMF).[6][7] This allows for the sequential
addition of amino acids to the N-terminus of the growing peptide chain.

o O-tert-butyl Group: The tert-butyl (tBu) group protects the hydroxyl side chain of the serine
residue. This group is stable to the basic conditions used for Fmoc removal but is labile to
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strong acids.[2][8] It is typically removed during the final cleavage step from the solid support
resin, using reagents like trifluoroacetic acid (TFA).[8]

This dual-protection strategy ensures that the reactive side chain of serine does not interfere
with the peptide bond formation during the coupling steps.[6] This precise control is crucial in
the development of peptide-based therapeutics, where specific amino acid sequences are
required for biological activity.[1][3]

Orthogonal Protection Scheme
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Caption: Orthogonal protection and deprotection of Fmoc-Ser(tBu)-OH.

Experimental Protocol: Use in Fmoc Solid-Phase
Peptide Synthesis (SPPS)

The following is a generalized protocol for the incorporation of an Fmoc-Ser(tBu)-OH residue
into a peptide chain during automated or manual SPPS. This cycle is repeated for each amino
acid in the sequence.

Materials:
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Fmoc-protected amino acid-loaded resin

Fmoc-Ser(tBu)-OH

Deprotection Solution: 20% piperidine in DMF

Coupling/Activation Reagents:
o Option A: N,N'-Diisopropylcarbodiimide (DIC) and Hydroxybenzotriazole (HOBY)

o Option B: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-
oxid hexafluorophosphate) and N,N-Diisopropylethylamine (DIEA)

Solvents: Dimethylformamide (DMF), Dichloromethane (DCM)

The SPPS Cycle

e Resin Preparation: The solid support resin (e.g., Wang or Rink Amide) with the nascent
peptide chain is swelled in DMF within a reaction vessel.

e N-alpha-Fmoc Deprotection:

o The terminal Fmoc group on the resin-bound peptide is removed by treating it with the
deprotection solution (20% piperidine in DMF).

o This reaction is typically performed for 5-20 minutes to expose the free primary amine.

o The resin is then thoroughly washed with DMF to remove excess piperidine and the
cleaved Fmoc adduct.

e Fmoc-Ser(tBu)-OH Coupling:

o In a separate vessel, Fmoc-Ser(tBu)-OH (typically 2-5 equivalents relative to the resin
loading) is pre-activated by dissolving it in DMF with coupling reagents.[9]

» Using DIC/HOBt: The Fmoc-amino acid is reacted with equivalent amounts of DIC and
HOBL.[9]
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» Using HATU/DIEA: The Fmoc-amino acid is dissolved with HATU, and the reaction is
initiated by the addition of the base DIEA.

o The activated Fmoc-Ser(tBu)-OH solution is added to the reaction vessel containing the
deprotected resin.

o The coupling reaction proceeds for 30-60 minutes at room temperature with agitation.[10]
A completion test (e.g., Kaiser test) can be performed.[10]

» Washing: After coupling, the resin is washed extensively with DMF and DCM to remove
excess reagents and by-products, yielding the elongated peptide chain, now one residue
longer and N-terminally protected with the Fmoc group from the serine derivative.

e Final Cleavage and Side-Chain Deprotection:
o Once the entire peptide sequence is assembled, the peptide is cleaved from the resin.

o A cleavage cocktail, most commonly containing a high concentration of Trifluoroacetic Acid
(TFA), is used.

o This strong acid simultaneously cleaves the peptide from the resin and removes the acid-
labile side-chain protecting groups, including the tert-butyl ether from the serine residue(s).

[2](8]
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Caption: Standard workflow for Fmoc-SPPS incorporating Fmoc-Ser(tBu)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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serine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8081897#cas-number-for-n-alpha-fmoc-o-tert-butyl-I-
serine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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